4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-(trifluoromethyl)phenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-methoxy-2-methylpyrimidin-4-yl)-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C18H20F3N5O2/c1-12-22-15(11-16(23-12)28-2)25-7-9-26(10-8-25)17(27)24-14-6-4-3-5-13(14)18(19,20)21/h3-6,11H,7-10H2,1-2H3,(H,24,27)
• InChI Key: GXVKIAIWFRJUSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H20F3N5O2
• Molecular Weight: 395.4 g/mol

Description

4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-(trifluoromethyl)phenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H20F3N5O2 and its molecular weight is 395.386. The purity is usually 95%.
BenchChem offers high-quality 4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-(trifluoromethyl)phenyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-(trifluoromethyl)phenyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anti-Inflammatory and Analgesic Agents : A study synthesized novel heterocyclic compounds derived from visnagenone and khellinone, exhibiting anti-inflammatory and analgesic activities. These compounds were found to be effective COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

• Inhibitors of Soluble Epoxide Hydrolase : Research identified 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, essential for high potency and selectivity in inhibiting certain enzymes (Thalji et al., 2013).

• Estrogen Receptor Binding and Anticancer Activity : A study synthesized compounds with potential anticancer activities against human breast cancer cell lines. These compounds demonstrated effective anti-proliferative activities and were analyzed for their binding affinity to Bcl-2 protein, a target in cancer therapy (Parveen et al., 2017).

• Selective Killing of Bacterial Persisters : Research discovered a chemical compound, 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate, which selectively kills bacterial persisters while not affecting normal antibiotic-sensitive cells. This finding is crucial for addressing antibiotic resistance in bacterial infections (Kim et al., 2011).

• Synthesis and Pharmacological Properties : Another study focused on synthesizing a series of 4-piperazinopyrimidines and evaluating their pharmacological properties, including antiemetic, tranquilizing, and analgesic activities (Mattioda et al., 1975).